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Compound of Interest

Compound Name: 1-Cyclohexenyl acetate

Cat. No.: B073271 Get Quote

In-Depth Technical Guide: 1-Cyclohexenyl
Acetate
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-cyclohexenyl acetate, a

versatile enol acetate intermediate in organic synthesis. The document details its chemical

identity, physicochemical properties, and includes a detailed experimental protocol for its

synthesis. Furthermore, it explores its applications in synthetic chemistry, particularly in the

context of forming carbon-carbon bonds and its potential, though not yet extensively

documented, role in medicinal chemistry and drug development. Safety and handling protocols

are also outlined to ensure its proper use in a laboratory setting.

Chemical Identity and Properties
1-Cyclohexenyl acetate, also known by its IUPAC name cyclohex-1-en-1-yl acetate, is a key

organic compound utilized in various synthetic transformations.
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Property Value Reference

CAS Number 1424-22-2

IUPAC Name cyclohex-1-en-1-yl acetate

Molecular Formula C₈H₁₂O₂

Molecular Weight 140.18 g/mol

Appearance Colorless liquid

Boiling Point 76-77 °C at 17 mmHg

Density 0.998 g/mL at 25 °C

Refractive Index n²⁰/D 1.458

Synthesis of 1-Cyclohexenyl Acetate: An
Experimental Protocol
The synthesis of 1-cyclohexenyl acetate can be effectively achieved through the acid-

catalyzed enol acetylation of cyclohexanone using acetic anhydride. This method provides a

stable enol acetate which can be isolated and used in subsequent reactions.

Reaction Scheme:
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Caption: Acid-catalyzed synthesis of 1-cyclohexenyl acetate.

Materials:

Cyclohexanone

Acetic anhydride

p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) or another suitable acid catalyst

Sodium bicarbonate (NaHCO₃), saturated solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Diethyl ether or other suitable extraction solvent

Round-bottom flask

Reflux condenser
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Separatory funnel

Standard distillation apparatus

Procedure:

To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add

cyclohexanone (1.0 eq).

Add acetic anhydride (1.5 - 2.0 eq) to the flask.

Add a catalytic amount of p-toluenesulfonic acid monohydrate (e.g., 0.02 eq).

Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer

chromatography (TLC) or gas chromatography (GC). The reaction is typically complete

within 2-4 hours.

Once the reaction is complete, cool the mixture to room temperature.

Carefully pour the reaction mixture into a separatory funnel containing a saturated solution of

sodium bicarbonate to neutralize the acidic catalyst and quench the excess acetic anhydride.

Caution: CO₂ evolution will occur.

Extract the aqueous layer with diethyl ether (3 x volume of the aqueous layer).

Combine the organic extracts and wash with saturated sodium bicarbonate solution, followed

by brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent and concentrate the filtrate under reduced pressure to

remove the solvent.

Purify the crude product by vacuum distillation to obtain pure 1-cyclohexenyl acetate.

Applications in Organic Synthesis
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1-Cyclohexenyl acetate serves as a valuable intermediate in organic synthesis, primarily as a

precursor to the cyclohexanone enolate. Enol acetates are advantageous as they are generally

more stable and easier to handle than the corresponding enolates, which are typically

generated in situ under strongly basic conditions.

Generation of Regiospecific Enolates
The primary utility of 1-cyclohexenyl acetate is its role in the generation of a specific enolate.

Treatment with an organolithium reagent, such as methyllithium, cleanly affords the lithium

enolate of cyclohexanone. This method provides a high degree of regioselectivity, which is

crucial in the synthesis of complex molecules.

1-Cyclohexenyl Acetate

Cyclohexanone Lithium Enolate

tert-Butyl acetate

+

Methyllithium (MeLi)
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[https://www.benchchem.com/product/b073271#cas-number-and-iupac-name-for-1-
cyclohexenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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